Cas no 436151-95-0 (4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine)

• Product Name: 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine
• CAS No: 436151-95-0
• MF: C₁₀H₇F₃N₂OS
• MW: 260.235591173172
• MDL: MFCD03094299
• CID: 1515673
• PubChem ID: 2737731
• Update Time: 2025-05-19

4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine
• 2-amino-4-[4-(trifluoromethoxy)phenyl]-1,3-thiazole
• 4-(4-Trifluoromethoxyphenyl)thiazol-2-ylamine
• 2-amino-4-[4-(trifluoromethoxy)phenyl]thiazole
• 4-(4-(TRIFLUOROMETHOXY)PHENYL)THIAZOL-2-AMINE
• 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-2-ylamine
• AC1MC7R9
• AB13314
• PWVLBESTTRJTFT-UHFFFAOYSA-N
• CHEMBL2207266
• CS-0268383
• 436151-95-0
• EN300-1933414
• MFCD03094299
• 4-(4-(Trifluoromethoxy)phenyl)thiazol-2(3h)-imine
• AKOS000170875
• SCHEMBL126297
• 4-(4-trifluoromethoxy-phenyl)-thiazol-2-ylamine
• DB-087139
• FS-6278

• MDL： MFCD03094299
• Inchi： 1S/C10H7F3N2OS/c11-10(12,13)16-7-3-1-6(2-4-7)8-5-17-9(14)15-8/h1-5H,(H2,14,15)
• InChI Key： PWVLBESTTRJTFT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 260.02311851g/mol
• Monoisotopic Mass: 260.02311851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4Ų

4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine

Introduction to 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine (CAS No. 436151-95-0)

4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative features a thiazole core substituted with a trifluoromethoxy group on the phenyl ring and an amine functional group at the 2-position of the thiazole ring. The compound’s molecular structure, represented by the CAS number 436151-95-0, makes it a subject of considerable interest in medicinal chemistry due to its potential biological activities and synthetic utility.

The thiazole scaffold is a well-known pharmacophore in drug discovery, prominently featured in numerous therapeutic agents such as antivirals, antibacterial agents, and anticancer drugs. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification not only influences the electronic properties of the aromatic ring but also contributes to its binding affinity to biological targets. The amine functionality at the 2-position of the thiazole ring further expands its chemical reactivity, enabling further derivatization for tailored biological profiles.

Recent advancements in computational chemistry and high-throughput screening have highlighted 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine as a promising scaffold for developing novel therapeutic agents. Studies have demonstrated its potential in modulating various biological pathways, including inhibition of kinases and other enzyme targets relevant to inflammatory and neoplastic diseases. The trifluoromethoxy substituent plays a crucial role in optimizing pharmacokinetic parameters, such as solubility and bioavailability, making this compound an attractive candidate for further pharmacological investigation.

In vitro studies have revealed that derivatives of this compound exhibit significant activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The combination of the thiazole core with the electron-withdrawing trifluoromethoxy group creates a molecular environment conducive to selective binding to target proteins. Additionally, the amine group provides a site for hydrogen bonding interactions, which can enhance binding affinity and selectivity. These characteristics make 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine a valuable building block for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

The synthesis of this compound involves multi-step organic transformations that highlight the versatility of thiazole chemistry. The introduction of the trifluoromethoxy group typically requires fluorination techniques or nucleophilic substitution reactions on appropriately substituted precursors. The final amine functionality can be incorporated through reductive amination or direct substitution reactions. These synthetic strategies underscore the importance of 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine as a versatile intermediate in medicinal chemistry.

Current research is exploring the pharmacological potential of this compound in treating neurological disorders. Preliminary data suggest that it may modulate neurotransmitter systems by interacting with specific receptors or ion channels. The trifluoromethoxy group’s ability to influence receptor affinity is particularly noteworthy, as it can fine-tune binding interactions to achieve desired therapeutic effects while minimizing off-target activity. Such findings position 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine as a key candidate for further investigation in neuropharmacology.

The compound’s stability under various storage conditions and its compatibility with standard analytical techniques make it an ideal candidate for industrial-scale synthesis and quality control processes. Pharmaceutical companies are increasingly interested in heterocyclic derivatives like this one due to their broad spectrum of biological activities and synthetic feasibility. The ability to modify different parts of its structure allows for rapid optimization towards specific therapeutic endpoints.

The role of computational modeling in understanding the behavior of 4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies not only aid in rational drug design but also help predict potential side effects by identifying off-target interactions early in the development process.

In conclusion,4-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine (CAS No. 436151-95-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including oncology and neurology, making it a cornerstone of modern drug discovery efforts. As research continues to uncover new ways to leverage its chemical properties,this compound is poised to play an increasingly important role in developing next-generation therapeutics.